Cas no 946275-52-1 (4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide)
4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide
- VU0632639-1
- 4-(2-(3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy)acetamido)benzamide
- 946275-52-1
- F5055-0220
- 4-[[2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetyl]amino]benzamide
- AKOS024493696
- 4-{2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzamide
-
- Inchi: 1S/C19H18N4O4/c1-2-17-22-23-19(27-17)13-4-3-5-15(10-13)26-11-16(24)21-14-8-6-12(7-9-14)18(20)25/h3-10H,2,11H2,1H3,(H2,20,25)(H,21,24)
- InChI Key: LFQJULFZWQOCSO-UHFFFAOYSA-N
- SMILES: O(CC(NC1C=CC(C(N)=O)=CC=1)=O)C1=CC=CC(C2=NN=C(CC)O2)=C1
Computed Properties
- Exact Mass: 366.13280507g/mol
- Monoisotopic Mass: 366.13280507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 120Ų
4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5055-0220-2μmol |
4-{2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzamide |
946275-52-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5055-0220-5μmol |
4-{2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzamide |
946275-52-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5055-0220-10μmol |
4-{2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzamide |
946275-52-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5055-0220-20μmol |
4-{2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzamide |
946275-52-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5055-0220-1mg |
4-{2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzamide |
946275-52-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5055-0220-2mg |
4-{2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzamide |
946275-52-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5055-0220-3mg |
4-{2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzamide |
946275-52-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5055-0220-4mg |
4-{2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzamide |
946275-52-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5055-0220-5mg |
4-{2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzamide |
946275-52-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5055-0220-10mg |
4-{2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzamide |
946275-52-1 | 10mg |
$79.0 | 2023-09-10 |
4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide
Comprehensive Overview of 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide (CAS No. 946275-52-1)
4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide, with the CAS number 946275-52-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of the 1,3,4-oxadiazole moiety in its structure enhances its potential as a key intermediate in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.
Recent studies highlight the growing interest in oxadiazole-containing compounds due to their broad-spectrum applications in medicinal chemistry. Researchers are actively exploring the structure-activity relationship (SAR) of 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide to uncover its potential in targeting specific metabolic pathways. Its unique molecular framework makes it a promising candidate for addressing unmet medical needs, such as inflammation and metabolic disorders.
The synthesis of 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure the compound meets the stringent requirements for preclinical and clinical research.
In the context of current trends, the demand for small-molecule therapeutics is rising, driven by the need for precision medicine. 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide aligns with this trend, as its modular design allows for further derivatization to enhance bioavailability and target specificity. This adaptability positions it as a valuable tool in drug discovery pipelines.
Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that oxadiazole derivatives exhibit antiproliferative effects by interfering with cellular signaling pathways. While 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide is still under investigation, its mechanism of action could pave the way for novel oncology treatments.
From an industrial perspective, the scalability of 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide synthesis is a critical factor. Optimizing reaction conditions to improve yield and reduce waste is a priority for manufacturers. Sustainable chemistry practices, such as green solvent alternatives and catalytic methods, are being explored to align with global environmental standards.
In summary, 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide (CAS No. 946275-52-1) represents a versatile and promising compound in modern research. Its applications span from drug development to biochemical studies, reflecting the evolving landscape of molecular science. As research progresses, this compound may unlock new therapeutic avenues, addressing some of the most pressing health challenges today.
946275-52-1 (4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)